N-(4-methylbenzyl)-4H-3,1-benzothiazin-2-amine

• IUPAC Name: N-[(4-methylphenyl)methyl]-1,4-dihydro-3,1-benzothiazin-2-imine
• InChI: InChI=1S/C16H16N2S/c1-12-6-8-13(9-7-12)10-17-16-18-15-5-3-2-4-14(15)11-19-16/h2-9H,10-11H2,1H3,(H,17,18)
• InChI Key: BWUREMXPFYRLHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN=C2NC3=CC=CC=C3CS2
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol
• CAS No.: 338396-02-4

Description

N-(4-methylbenzyl)-4H-3,1-benzothiazin-2-amine is a useful research compound. Its molecular formula is C16H16N2S and its molecular weight is 268.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis and chemical reactions of derivatives related to N-(4-methylbenzyl)-4H-3,1-benzothiazin-2-amine have been extensively studied. For instance, the treatment of 2-aminobenzyl amine with sulfamide leads to the formation of cyclic and bicyclic sulfamides, demonstrating the compound's versatility in chemical transformations (Knollmüller, 1971).

Biological Activities and Applications

• Novel 2-(4-aminophenyl)benzothiazoles, related to the compound of interest, possess selective and potent antitumor properties. These findings are crucial for developing new antitumor agents, highlighting the potential therapeutic applications of benzothiazole derivatives (Bradshaw et al., 2002).

• Certain derivatives have shown anticonvulsant activity, further illustrating the diverse biological applications of benzothiazole compounds. This suggests their potential in developing treatments for neurological disorders (Clark et al., 1984).

Material Science and Other Applications

• In the field of materials science, benzothiazole derivatives have been explored for their potential in creating new materials. For example, the catalytic fixation of CO2 onto amines using thiazolium carbene-based catalysts derived from vitamin B1, shows the versatility of benzothiazole-based compounds beyond biological applications (Das et al., 2016).